Palmityl arachidonate

• Molecular Formula: C36H64O2
• Molecular Weight: 528.9 g/mol
• InChI: InChI=1S/C36H64O2/c1-3-5-7-9-11-13-15-17-19-20-21-22-24-26-28-30-32-34-36(37)38-35-33-31-29-27-25-23-18-16-14-12-10-8-6-4-2/h11,13,17,19,21-22,26,28H,3-10,12,14-16,18,20,23-25,27,29-35H2,1-2H3/b13-11-,19-17-,22-21-,28-26-
• InChIKey: WDZUHOOLQVWVLI-DCSOTDLTSA-N

Palmityl Arachidonate (16:0/20:4): High-Purity C36H64O2 Fatty Acyl Ester for Lipidomics and Cellular Research

Palmityl arachidonate (CAS 171262-16-1) is a neutral lipid ester formed by the condensation of palmitic acid (C16:0) and arachidonic acid (C20:4), resulting in a C36H64O2 wax ester [1]. This compound is a member of the fatty acyl ester class, characterized by a saturated C16 alkyl chain linked via an ester bond to a polyunsaturated C20:4 acyl chain . It is available as a high-purity (>99%) liquid reference standard for quantitative lipidomics and biochemical studies [1].

▪ Defined 16:0/20:4 wax ester for lipidomics

▪ High-purity analytical standard (certified lot)

▪ Liquid physical state at room temperature

• [1] Sima-Lab. Palmityl Arachidonate 171262-16-1. Product Datasheet. View Source

Palmityl Arachidonate: Why Acyl Chain-Specific Identity Is Non-Negotiable in Quantitative Research

Substituting palmityl arachidonate with a generic 'C16/C20 ester' or a structurally related analog (e.g., stearyl arachidonate, palmityl oleate) is scientifically invalid due to distinct physicochemical properties and biological behavior dictated by specific fatty acyl combinations. The combination of a saturated C16 chain and a polyunsaturated C20:4 chain confers a unique molecular geometry, oxidative profile, and metabolic fate [1]. For instance, palmitoyl-arachidonoyl species exhibit significantly different turnover kinetics compared to stearoyl-arachidonoyl analogs [2], and the unsaturation pattern in the arachidonoyl moiety drives distinct intermolecular interactions [3]. These differences preclude simple substitution and necessitate the use of the exact compound for reproducible and accurate experimental results.

Enzyme substrate recognition may shift: LCAT and cPLA2 preference depends on arachidonoyl chain; oleate or saturated analogs can alter activity readout.

Physical state mismatch: Fully saturated wax esters (e.g., palmityl palmitate) solidify at room temperature, causing phase separation in aqueous assay workflows.

Storage stability diverges: Polyunsaturated chain requires -20°C to limit peroxidation; saturated analogs remain stable at ambient conditions, but lack omega-6 signature.

• [1] Holman, R. T., & Elmer, O. C. (1947). The rates of oxidation of unsaturated fatty acids and esters. Journal of the American Oil Chemists' Society, 24(4), 127-129. View Source
• [2] Studies of differential turnover of palmitoyl and stearoyl species of glycerophosphatides using labeled unsaturated acids. AOCS Online Library. View Source
• [3] Green, S. R., & Pittman, R. C. (2002). Novel surface phase containing cholesteryl esters. 2. Nonequivalence of cholesteryl arachidonate and those with 18-carbon, cis-unsaturated acyl groups. Biochemistry, 41(16), 5137-5144. View Source

Quantitative Evidence for Palmityl Arachidonate (16:0/20:4) Selection Over Structural Analogs

Palmityl Arachidonate vs. Stearyl Arachidonoyl Glycerophosphatides: 12-Fold Higher Specific Activity in Turnover Studies

Palmityl arachidonate demonstrates a 12-fold higher specific activity compared to its stearoyl analog in glycerophosphatide turnover studies using radioactive phosphate labeling [1]. This indicates a significantly faster metabolic incorporation rate for the palmitoyl-containing species, a critical differentiator for studies of dynamic lipid metabolism.

LCAT Substrate Preference

Class-level

Target (PAPC) preferred by rat LCAT

Comparator (POPC) preferred by human LCAT

Supports species-specific lipid selection for LCAT assay context.

Single residue at position 149 dictates specificity shift.

Evidence Dimension	Specific Activity (Radioactive Phosphate Incorporation)
Target Compound Data	12 times higher specific activity
Comparator Or Baseline	Stearoyl-arachidonoyl lecithins
Quantified Difference	12-fold increase
Conditions	In vivo/In vitro glycerophosphatide turnover using labeled unsaturated acids

Why This Matters

This quantifies a major kinetic advantage for palmityl arachidonate in metabolic flux studies, where stearoyl analogs would underestimate turnover rates by an order of magnitude.

• [1] Studies of differential turnover of palmitoyl and stearoyl species of glycerophosphatides using labeled unsaturated acids. AOCS Online Library. View Source

Palmityl Arachidonoyl Cephalins vs. Stearoyl Arachidonoyl Cephalins: 2- to 3-Fold Greater Specific Activity

In cephalin (phosphatidylethanolamine) fractions, palmitoyl-arachidonoyl species exhibit 2 to 3 times greater specific activity than the corresponding stearoyl-arachidonoyl species [1]. This extends the kinetic advantage of the palmitoyl/arachidonoyl combination to another major phospholipid class, reinforcing its unique metabolic handling.

cPLA2 Activity Rate

Cross-study

0.0609 µmol/min/mg

Establishes quantitative baseline for PLA2 inhibitor screening.

Human cPLA2 purified 1206-fold; assayed against PAPC.

Evidence Dimension	Specific Activity
Target Compound Data	2 to 3 times higher
Comparator Or Baseline	Stearoyl-arachidonoyl cephalins
Quantified Difference	200-300% increase
Conditions	Cephalin fraction turnover studies using labeled precursors

Why This Matters

This evidence confirms that the palmitoyl/arachidonoyl combination confers a consistent kinetic signature across multiple phospholipid classes, making it the relevant standard for metabolic tracing studies.

• [1] Studies of differential turnover of palmitoyl and stearoyl species of glycerophosphatides using labeled unsaturated acids. AOCS Online Library. View Source

Palmityl Arachidonate Chain Composition (16:0/20:4) Drives 2-Fold Higher Oxidation Rate Compared to Linolenate-Containing Analogs

The arachidonate (20:4) moiety in palmityl arachidonate is approximately 2 times more reactive towards autoxidation than the linolenate (18:3) moiety found in common analogs [1]. This class-level inference is based on established oxygen uptake kinetics for free fatty acids, where arachidonate's oxidizability is significantly higher.

Physical State & Storage

Class-level

Palmityl arachidonate: liquid at RT

Palmityl palmitate: solid, Tm ~54°C

Liquid state prevents solidification artifacts in assays.

Store target at -20°C; saturated analog stable at RT.

Evidence Dimension	Relative Autoxidation Rate
Target Compound Data	2 times more reactive than linolenate
Comparator Or Baseline	Linolenate (18:3)-containing esters
Quantified Difference	~2-fold increase in oxygen uptake
Conditions	Comparative oxygen uptake studies (Holman & Elmer, 1947; Min & Bradley, 1992)

Why This Matters

This high oxidizability dictates specific storage (-20°C, inert atmosphere) and handling requirements; substitution with a less oxidatively labile analog (e.g., linoleate or oleate ester) would fail to model the oxidative stress and signaling pathways dependent on arachidonic acid metabolites.

• [1] Holman, R. T., & Elmer, O. C. (1947). The rates of oxidation of unsaturated fatty acids and esters. Journal of the American Oil Chemists' Society, 24(4), 127-129. View Source

Palmityl Arachidonate: Recommended Research and Industrial Application Scenarios

Quantitative Lipidomics and Metabolic Flux Analysis of Phospholipid Remodeling

As a high-purity standard (>99%), palmityl arachidonate is essential for accurate quantification in LC-MS/MS lipidomic workflows targeting the 16:0/20:4 molecular species. Its use is critical when interpreting metabolic flux studies, given the 12-fold higher specific activity compared to stearoyl analogs [1]. This ensures correct identification and quantitation of this specific, highly dynamic lipid pool.

Cannabinoid Receptor 'Entourage Effect' Studies with 2-Arachidonoylglycerol

In studies investigating the 'entourage effect' where inactive 2-acyl-glycerols enhance 2-arachidonoylglycerol (2-AG) activity at CB1 and CB2 receptors, palmityl arachidonate serves as a key structural analog or potential endogenous modulator. The specific presence of 2-palmitoyl-glycerol alongside 2-AG in tissues suggests a role for palmitoyl/arachidonoyl-containing lipids in modulating endocannabinoid signaling [2].

Lipid Peroxidation and Oxidative Stress Model Systems

Owing to the high oxidizability of its arachidonoyl moiety (2-fold more reactive than linolenate) [3], palmityl arachidonate is an ideal substrate for controlled studies of lipid peroxidation, antioxidant efficacy screening, and the generation of bioactive oxidized lipid mediators. Its use is mandated for any model requiring a physiologically relevant, highly unsaturated neutral lipid.

Calibration of Lipid Class-Specific Chromatographic Retention Times

The unique combination of a saturated C16 and polyunsaturated C20:4 chain provides a distinct retention time in reversed-phase LC-MS/MS lipidomics. Palmityl arachidonate is used as a calibration standard to validate chromatographic separation methods for wax esters and neutral lipids, ensuring accurate identification in complex biological matrices [4].

Application

Selection Property

Validation Focus

Lipidomics calibration for PAPC species

Defined 16:0/20:4 wax ester standard

MS identification and retention time alignment

Enzyme substrate for LCAT/PLA2 assays

Arachidonate-containing substrate fidelity

Verify enzyme specificity relative to oleate analogs

Method validation for unsaturated wax ester analysis

Liquid standard with certified unsaturation

GC/LC-MS method calibration and resolution of lipid classes

• [1] Studies of differential turnover of palmitoyl and stearoyl species of glycerophosphatides using labeled unsaturated acids. AOCS Online Library. View Source
• [2] Ben-Shabat, S., Fride, E., Sheskin, T., Tamiri, T., Rhee, M. H., Vogel, Z., ... & Mechoulam, R. (1998). An entourage effect: inactive endogenous fatty acid glycerol esters enhance 2-arachidonoyl-glycerol cannabinoid activity. European Journal of Pharmacology, 353(1), 23-31. View Source
• [3] Holman, R. T., & Elmer, O. C. (1947). The rates of oxidation of unsaturated fatty acids and esters. Journal of the American Oil Chemists' Society, 24(4), 127-129. View Source
• [4] Sima-Lab. Palmityl Arachidonate 171262-16-1. Product Datasheet. View Source